Cas no 1008428-33-8 (3-(furan-2-yl)-1h-pyrazole-4-carbonitrile)

• Product Name: 3-(furan-2-yl)-1h-pyrazole-4-carbonitrile
• CAS No: 1008428-33-8
• MF: C₈H₅N₃O
• MW: 159.144800901413
• CID: 5069566
• Update Time: 2025-05-21

3-(furan-2-yl)-1h-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Furyl)-1H-pyrazole-4-carbonitrile
• 3-(furan-2-yl)-1H-pyrazole-4-carbonitrile
• 5-(furan-2-yl)-1H-pyrazole-4-carbonitrile
• 3-(furan-2-yl)-1h-pyrazole-4-carbonitrile

• Inchi： 1S/C8H5N3O/c9-4-6-5-10-11-8(6)7-2-1-3-12-7/h1-3,5H,(H,10,11)
• InChI Key： PHVYQUUVFIYOEH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=C(C#N)C=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 0.7
• Topological Polar Surface Area: 65.6

Additional information on 3-(furan-2-yl)-1h-pyrazole-4-carbonitrile

Exploring 3-(furan-2-yl)-1H-pyrazole-4-carbonitrile (CAS No. 1008428-33-8): Properties, Applications, and Innovations

In the realm of heterocyclic chemistry, 3-(furan-2-yl)-1H-pyrazole-4-carbonitrile (CAS No. 1008428-33-8) stands out as a versatile compound with significant potential in pharmaceutical and material science research. This furan-pyrazole hybrid combines the structural features of furan and pyrazole rings, offering unique electronic and steric properties that make it a valuable building block for drug discovery and functional materials. Researchers are increasingly focusing on this compound due to its bioactive potential and structural modularity, which align with current trends in fragment-based drug design and green chemistry.

The compound's nitrile group (-CN) enhances its reactivity, enabling diverse transformations such as cycloadditions, nucleophilic substitutions, and metal-catalyzed couplings. This feature has sparked interest in its use for developing agrochemicals, fluorescent probes, and polymeric materials. Recent studies highlight its role in synthesizing kinase inhibitors, a hot topic in oncology research, where pyrazole derivatives are explored for their selective targeting capabilities. The furan moiety further contributes to its pharmacokinetic profile, improving solubility and metabolic stability—a critical factor in modern drug development.

From an industrial perspective, 3-(furan-2-yl)-1H-pyrazole-4-carbonitrile aligns with the growing demand for sustainable synthetic routes. Its synthesis often employs catalysis and microwave-assisted reactions, reducing energy consumption and waste generation. This resonates with the green chemistry movement, a frequently searched topic among chemists and environmental scientists. Additionally, its potential in OLED materials and organic semiconductors has attracted attention in the electronics sector, where heterocyclic compounds are prized for their optoelectronic properties.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, techniques commonly queried in academic and industrial forums. Its crystal packing and hydrogen-bonding patterns are of particular interest to researchers studying supramolecular chemistry. Furthermore, computational studies using DFT calculations (a trending search term) predict its electronic distribution and reactivity sites, aiding in rational molecular design.

As the scientific community prioritizes molecular diversity and functional materials, 3-(furan-2-yl)-1H-pyrazole-4-carbonitrile exemplifies how heterocyclic scaffolds can address contemporary challenges. Whether in medicinal chemistry or material innovation, this compound continues to inspire interdisciplinary research, reflecting its relevance in both academic publications and patent landscapes. Its adaptability ensures it remains a focal point for future breakthroughs in small-molecule therapeutics and smart materials.